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Proper Disposal Procedures for JANEX-1 (WHI-
P131)
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Compound of Interest

Compound Name: Janex-1-m

Cat. No.: B15601788

This guide provides essential safety and logistical information for the proper disposal of
JANEX-1, a potent and selective JAK3 inhibitor also known as WHI-P131. Adherence to these
procedures is critical for ensuring laboratory safety and regulatory compliance. This document
Is intended for researchers, scientists, and drug development professionals.

Disclaimer: This information is based on available Safety Data Sheets (SDS) and general
laboratory safety practices. Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations for specific disposal requirements.

Chemical and Physical Properties

A comprehensive understanding of the substance's properties is fundamental to safe handling
and disposal.
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Property Value

Chemical Name 4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol
Synonyms JANEX-1, WHI-P131, Jak3 inhibitor |

CAS Number 202475-60-3

Molecular Formula C16H15N303

Molecular Weight 297.31 g/mol

Appearance Crystalline solid, white to off-white

Solubility Soluble in DMSO (=100 mg/mL)

Storage Store at -20°C

Hazard Identification and Safety Precautions

While a specific hazard classification is not uniformly available across all supplier SDS, good
laboratory practice dictates treating all research chemicals with caution. The following personal
protective equipment (PPE) should be worn when handling JANEX-1:

o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.
o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a laboratory coat.

» Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a NIOSH-
approved respirator may be necessary.

Step-by-Step Disposal Protocol

The disposal of JANEX-1 and its containers must be conducted as hazardous waste. Do not
dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Disposal:

o Consult Local Regulations: Before initiating any disposal procedures, contact your
institution's EHS office to ensure full compliance with all federal, state, and local regulations.
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o Waste Collection: Solid Waste:

o Collect un-contaminated, expired, or unwanted solid JANEX-1 in its original container or a
clearly labeled, sealed container designated for chemical waste.

¢ \Waste Collection: Contaminated Materials:

o Any materials contaminated with JANEX-1, such as pipette tips, gloves, weighing papers,
and bench paper, must be collected in a separate, sealed, and clearly labeled hazardous
waste container.

¢ Waste Collection: Solutions:

o Solutions containing JANEX-1 should be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with incompatible waste streams.
e Labeling:

o All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste," the full chemical name "JANEX-1 (WHI-P131)," the CAS number "202475-60-3,"
and any other information required by your institution.

e Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials, until they are collected by a licensed hazardous waste
disposal service.

o Professional Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
professional waste disposal service.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of JANEX-1.
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JANEX-1 Disposal Workflow
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Caption: Workflow for the safe disposal of JANEX-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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